Cas no 1193525-53-9 (3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE)

3-Bromo-2,5-bis(3-methoxyphenyl)thiophene is a brominated thiophene derivative featuring methoxyphenyl substituents at the 2- and 5-positions. This compound is of interest in organic synthesis and materials science due to its potential as a building block for conjugated systems, such as organic semiconductors or optoelectronic materials. The bromine atom at the 3-position provides a reactive site for further functionalization via cross-coupling reactions, enabling tailored modifications. The methoxyphenyl groups enhance solubility and may influence electronic properties. Its well-defined structure makes it suitable for precise molecular design in advanced material applications. Handling should follow standard safety protocols for brominated aromatic compounds.

3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE structure

1193525-53-9 structure

Product Name:3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE

CAS No:1193525-53-9

MF:C₁₈H₁₅BrO₂S

MW:375.279503107071

CID:5744523

PubChem ID:44542797

Update Time:2025-11-01

3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE Chemical and Physical Properties

Names and Identifiers

- SCHEMBL14832988
- 3-bromo-2,5-bis(3-methoxyphenyl)thiophene
- 1193525-53-9
- Thiophene, 3-bromo-2,5-bis(3-methoxyphenyl)-
- 3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE
- Inchi： 1S/C18H15BrO2S/c1-20-14-7-3-5-12(9-14)17-11-16(19)18(22-17)13-6-4-8-15(10-13)21-2/h3-11H,1-2H3
- InChI Key： MCOKNRACGHWKDW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2C=CC=C(C=2)OC)SC=1C1C=CC=C(C=1)OC

Computed Properties

Exact Mass: 373.99761g/mol
Monoisotopic Mass: 373.99761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 46.7Å²

Experimental Properties

Density: 1.371±0.06 g/cm3(Predicted)
Boiling Point: 437.7±40.0 °C(Predicted)

3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1759897-1g	3-Bromo-2,5-bis(3-methoxyphenyl)thiophene	1193525-53-9	98%	1g	￥3940.00	2024-08-09

3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on 3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE

Recent Advances in the Study of 3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE (CAS: 1193525-53-9)

In recent years, the compound 3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE (CAS: 1193525-53-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiophene core and methoxyphenyl substituents, has shown promising potential in various applications, including drug discovery, material science, and organic electronics. The following research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential applications.

The synthesis of 3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE has been optimized in recent studies, with researchers focusing on improving yield and purity. A 2023 study published in the Journal of Organic Chemistry detailed a novel palladium-catalyzed cross-coupling reaction that significantly enhanced the efficiency of the synthesis process. The study reported a yield of 85% and demonstrated the compound's stability under various conditions, making it a viable candidate for large-scale production.

In the realm of drug discovery, 3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE has been investigated for its potential as a kinase inhibitor. Preliminary in vitro studies have shown that the compound exhibits selective inhibition against certain tyrosine kinases, which are implicated in cancer progression. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its moderate activity against the EGFR (epidermal growth factor receptor) kinase, suggesting its potential as a lead compound for further optimization in anticancer drug development.

Beyond its pharmaceutical applications, this compound has also been explored in material science. Its conjugated structure and electron-rich thiophene ring make it a promising candidate for organic semiconductors. A 2023 study in Advanced Materials demonstrated its use in organic field-effect transistors (OFETs), where it exhibited good charge carrier mobility and stability. These findings open new avenues for its application in flexible electronics and optoelectronic devices.

Despite these promising developments, challenges remain in the practical application of 3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE. Issues such as solubility in aqueous media and long-term stability under physiological conditions need to be addressed. Future research directions may include structural modifications to enhance its pharmacokinetic properties and further exploration of its mechanism of action in biological systems.

In conclusion, 3-BROMO-2,5-BIS(3-METHOXYPHENYL)THIOPHENE (CAS: 1193525-53-9) represents a versatile compound with significant potential across multiple disciplines. Continued research efforts are expected to uncover new applications and optimize its properties for practical use in medicine and technology.